![molecular formula C18H20N2O2 B267014 3-[(4-methylbenzoyl)amino]-N-propylbenzamide](/img/structure/B267014.png)
3-[(4-methylbenzoyl)amino]-N-propylbenzamide
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Overview
Description
3-[(4-methylbenzoyl)amino]-N-propylbenzamide, also known as MPB, is a synthetic compound that belongs to the family of benzamides. It is widely used in scientific research for its ability to selectively inhibit the activity of certain enzymes and proteins. MPB is a promising tool for studying the mechanisms of various biological processes and for developing new drugs that target specific molecular targets.
Mechanism of Action
The mechanism of action of 3-[(4-methylbenzoyl)amino]-N-propylbenzamide involves its ability to bind to the active site of certain enzymes and proteins, thereby inhibiting their activity. For example, this compound binds to the catalytic domain of HDAC and prevents it from deacetylating histones, which leads to changes in gene expression. Similarly, this compound binds to the DNA-binding domain of p53 and prevents it from binding to its target genes, which affects cell cycle regulation and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific enzyme or protein that it inhibits. For example, inhibition of HDAC by this compound leads to changes in gene expression that can affect cell proliferation, differentiation, and apoptosis. Inhibition of p53 by this compound can affect the cell cycle and DNA repair processes, which can lead to the development of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(4-methylbenzoyl)amino]-N-propylbenzamide in lab experiments is its selectivity for certain enzymes and proteins, which allows researchers to study specific molecular targets. This compound is also relatively easy to synthesize and purify, which makes it a cost-effective tool for scientific research. However, one limitation of using this compound is that it may have off-target effects on other enzymes and proteins, which can complicate data interpretation. Additionally, the use of this compound may not accurately reflect the physiological effects of inhibiting a particular enzyme or protein, as it may not fully replicate the complex interactions that occur in living cells.
Future Directions
There are several future directions for research involving 3-[(4-methylbenzoyl)amino]-N-propylbenzamide. One potential area of study is the development of new drugs that target HDAC and other enzymes that are inhibited by this compound. Another area of research is the identification of new molecular targets for this compound, which could lead to the discovery of novel biological processes and therapeutic targets. Additionally, further studies are needed to determine the long-term effects of this compound inhibition on cell physiology and to assess its potential as a therapeutic agent for various diseases.
Synthesis Methods
The synthesis of 3-[(4-methylbenzoyl)amino]-N-propylbenzamide involves several steps, starting with the reaction of 4-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with propylamine to form the amide, which is subsequently treated with sodium hydride and 4-methylbenzoyl chloride to yield this compound. The final product is purified by recrystallization and characterized by various spectroscopic techniques.
Scientific Research Applications
3-[(4-methylbenzoyl)amino]-N-propylbenzamide has been extensively used in scientific research for its ability to selectively inhibit the activity of various enzymes and proteins. For example, this compound has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression and is a potential target for cancer therapy. This compound has also been used to study the role of the protein p53, which is a tumor suppressor that plays a critical role in preventing the development of cancer.
properties
Molecular Formula |
C18H20N2O2 |
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Molecular Weight |
296.4 g/mol |
IUPAC Name |
3-[(4-methylbenzoyl)amino]-N-propylbenzamide |
InChI |
InChI=1S/C18H20N2O2/c1-3-11-19-17(21)15-5-4-6-16(12-15)20-18(22)14-9-7-13(2)8-10-14/h4-10,12H,3,11H2,1-2H3,(H,19,21)(H,20,22) |
InChI Key |
VQXPBGHAIRPHQT-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)C |
Canonical SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)C |
Origin of Product |
United States |
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